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Compound of Interest

Compound Name: 1,3-Dimethyl-2-propyl-1H-pyrrole
Cat. No.: B12864576
Get Quote

Executive Summary & Chemical Identity

1,3-Dimethyl-2-propyl-1H-pyrrole (CAS: 244126-72-5) is a specialized alkyl pyrrole derivative
often used in flavor chemistry and pharmaceutical synthesis.[1] Like its structural analogs (e.g.,
1,3-dimethylpyrrole), it presents specific hazards regarding flammability, acute toxicity, and
environmental persistence.

Critical Warning: Alkyl pyrroles are electron-rich heterocycles. They are highly reactive toward
strong oxidizers and acids (leading to violent polymerization). Strict segregation from oxidizing
agents (e.g., nitric acid, peroxides) is mandatory during waste accumulation.

Chemical Profile Table
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Parameter Data / Classification
Chemical Name 1,3-Dimethyl-2-propyl-1H-pyrrole
CAS Number 244126-72-5

Molecular Formula CoH1sN

) Liquid (Pale yellow to brown; darkens on
Physical State . .
exposure to light/air)

~40-60°C (Estimated based on H226

classification)

Flash Point

N Insoluble in water; Soluble in alcohol, ether,
Solubility ]
organic solvents

D001 (Ignitable); Potential DO03 (Reactive) if

mixed improperly

RCRA Waste Code

Hazard Assessment & Safety Protocols

Before initiating disposal, operators must acknowledge the GHS classifications derived from
the structural class of alkyl pyrroles.

GHS Hazard Statements:

H226: Flammable liquid and vapor.[2][3][4][5]

H301/H331: Toxic if swallowed or inhaled.

H318: Causes serious eye damage.[2][3][4][6]

H335: May cause respiratory irritation.[5][7]
Personal Protective Equipment (PPE) Matrix:
» Respiratory: NIOSH-approved organic vapor respirator if working outside a fume hood.

o Skin: Nitrile gloves (Double gloving recommended; breakthrough time <15 mins for thin nitrile
with aromatic heterocycles).
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o Eyes: Chemical splash goggles (Face shield required for pouring volumes >1L).

Waste Segregation & Accumulation Strategy

Proper segregation is the primary defense against laboratory accidents. Pyrroles must be
isolated from incompatible waste streams immediately upon generation.

Segregation Decision Tree

The following logic flow dictates the sorting process for pyrrole waste.
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Waste Generation:
1,3-Dimethyl-2-propyl-1H-pyrrole

Is the waste mixed with
other chemicals?

Does mixture contain
Oxidizers or Strong Acids?

CRITICAL STOP:
Do NOT mix. Neutralize oxidizer
separately or use separate container.

Contains Halogenated
Solvents (DCM, Chloroform)?

Stream A: Halogenated Stream B: Non-Halogenated
Organic Waste Organic Waste (Preferred)

Click to download full resolution via product page
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Figure 1: Waste segregation logic. Note the critical stop point for oxidizers to prevent
fire/explosion hazards.

Disposal Workflows
Protocol A: Small-Scale Laboratory Disposal (< 500 mL)

Objective: Safe accumulation in satellite accumulation areas (SAA).

» Container Selection: Use amber glass bottles or high-density polyethylene (HDPE)
containers. Note: Amber glass is preferred to prevent light-induced polymerization.

» Labeling: Affix a hazardous waste label immediately.
o Constituents: "1,3-Dimethyl-2-propyl-1H-pyrrole, Ethanol (if rinsed)".
o Hazards: Check "Flammable" and "Toxic".[2][3][5][6][7]

e Bulking: Pour into the Non-Halogenated Organic Solvent waste stream (unless mixed with
DCM/Chloroform).

o Storage: Store in a flammables cabinet, away from nitric acid and peroxides.

Protocol B: Spill Response & Cleanup

Objective: Containment and removal of accidental releases.

DO NOT USE:

ust or Paper (Flammability Risk)

Contain with Inert Absorbent

. Don PPE:
Spil Detected Resp, Goggles, Nitrile Gloves (Vermiculite/Sand)

Collect into Sealed Label as Hazardous Waste
Waste Container (Debris contaminated with Pyrrole)

Click to download full resolution via product page

Figure 2: Immediate response workflow for pyrrole spills. Note the prohibition of combustible
absorbents.

Protocol C: Final Disposal (Facility Level)
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Method: High-Temperature Incineration.

» Rationale: Pyrroles are nitrogen-containing heterocycles. Incineration in a unit equipped with
a scrubber is required to manage nitrogen oxide (NOx) emissions.

e Prohibition: Do NOT dispose of via sanitary sewer.[8] The compound is toxic to aquatic life
and insoluble, leading to accumulation in traps and potential volatilization.

Reaul : i “hecklist (USA! ional

Regulatory Body Requirement Action Item

Classify as DOO1. If mixed with
EPA (RCRA) 40 CFR 261.21 (Ignitability) specific solvents (e.g.,
Benzene), add D018.

Ship as UN 1993 (Flammable
liquid, n.o.s.) or UN 1992

DOT (Transport) 49 CFR 172.101 (Flammable liquid, toxic, n.o.s.)
depending on toxicity data of

specific mixture.

Maintain SDS in the lab.

Ensure staff are trained on
OSHA 29 CFR 1910.1200

"Flammable" and "Toxic"

hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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